Cas no 438230-66-1 (4-ethyl-5-(5-methylthien-3-yl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-ethyl-5-(5-methylthien-3-yl)-4H-1,2,4-triazole-3-thiol
• CAS No: 438230-66-1
• MF: C₉H₁₁N₃S₂
• MW: 225.333738565445
• MDL: MFCD03075349
• CID: 869597
• Update Time: 2026-04-29

4-ethyl-5-(5-methylthien-3-yl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-Ethyl-5-(5-methylthiophen-3-yl)-4H-1,2,4-triazole-3-thiol
• 4-ethyl-3-(5-methylthiophen-3-yl)-1H-1,2,4-triazole-5-thione
• 4-Ethyl-5-(5-methylthien-3-yl)-4H-1,2,4-triazole-3-thiol
• AC1LFNQR
• ALBB-003161
• BBL017527
• CTK6E9175
• MolPort-001-552-717
• STK449297
• 4-ethyl-5-(5-methylthien-3-yl)-4H-1,2,4-triazole-3-thiol

• MDL： MFCD03075349
• Inchi： InChI=1S/C9H11N3S2/c1-3-12-8(10-11-9(12)13)7-4-6(2)14-5-7/h4-5H,3H2,1-2H3,(H,11,13)
• InChI Key： YPRAIHQGMMEDAG-UHFFFAOYSA-N
• SMILES： CCN1C(=NN=C1S)C2=CSC(=C2)C

Computed Properties

• Exact Mass: 225.03900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 97.75000
• LogP: 2.62360

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 4-ethyl-5-(5-methylthien-3-yl)-4H-1,2,4-triazole-3-thiol

Professional Introduction to 4-ethyl-5-(5-methylthien-3-yl)-4H-1,2,4-triazole-3-thiol (CAS No. 438230-66-1)

4-Ethyl-5-(5-methylthien-3-yl)-4H-1,2,4-triazole-3-thiol is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 438230-66-1, belongs to the triazole class of molecules, which are well-known for their broad spectrum of pharmacological effects. The presence of a thiol group and a thiophene ring in its structure suggests that it may exhibit interesting interactions with biological targets, making it a promising candidate for further investigation.

The chemical structure of 4-Ethyl-5-(5-methylthien-3-yl)-4H-1,2,4-triazole-3-thiol consists of a central triazole ring substituted with an ethyl group at the 4-position and a thiophene ring at the 5-position. The thiophene ring is further substituted with a methyl group at the 5-position, which adds another layer of complexity to its potential biological interactions. This structural motif is not only unique but also highly relevant in the context of drug discovery, as it combines elements that are known to enhance binding affinity and selectivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high accuracy. Studies have shown that the thiol group in 4-Ethyl-5-(5-methylthien-3-yl)-4H-1,2,4-triazole-3-thiol can form stable interactions with various biological targets, including enzymes and receptors. This has led to speculation about its potential applications in treating a wide range of diseases, particularly those involving oxidative stress and inflammation.

One of the most intriguing aspects of this compound is its potential role as an antioxidant. The thiol group is known to be a powerful reducing agent and can effectively neutralize reactive oxygen species (ROS), which are implicated in numerous pathological conditions. Furthermore, the presence of the thiophene ring may contribute to its ability to cross cell membranes, thereby enhancing its bioavailability. These properties make it an attractive candidate for further exploration in the development of novel therapeutics.

In addition to its antioxidant properties, 4-Ethyl-5-(5-methylthien-3-yl)-4H-1,2,4-triazole-3-thiol has shown promise in preliminary studies as a potential anti-inflammatory agent. Chronic inflammation is a hallmark of many diseases, including cancer, cardiovascular disorders, and autoimmune conditions. By modulating inflammatory pathways, this compound could potentially alleviate symptoms associated with these conditions. Research is ongoing to elucidate the exact mechanisms through which it exerts its anti-inflammatory effects.

The synthesis of 4-Ethyl-5-(5-methylthien-3-yl)-4H-1,2,4-triazole-3-thiol involves multiple steps and requires careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as cross-coupling reactions and cyclization processes, are employed to construct the complex heterocyclic framework. The use of high-performance chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy allows for rigorous characterization of the compound, ensuring that it meets the required standards for further biological testing.

As interest in natural product-inspired drug design grows, compounds like 4-Ethyl-5-(5-methylthien-3-yl)-4H-1,2,4-triazole-3-thiol are being revisited for their potential therapeutic value. The structural features reminiscent of bioactive natural products make them particularly appealing for medicinal chemists seeking novel scaffolds. By leveraging computational tools and high-throughput screening techniques, researchers can rapidly assess the biological activity of such compounds without extensive wet-lab experimentation.

The future prospects for 4-Ethyl-5-(5-methylthien-3-yl)-4H-1,2,4-triazole-3-thiol are bright given its unique chemical profile and promising biological activities. Further research is needed to fully understand its mechanism of action and optimize its pharmacokinetic properties. Collaborative efforts between synthetic chemists and biologists will be crucial in translating this compound from laboratory research to clinical application. As our understanding of disease mechanisms evolves, so too will our ability to develop targeted therapies based on molecules like this one.